Cas no 2411245-62-8 (2-Chloro-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide)

• Product Name: 2-Chloro-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide
• CAS No: 2411245-62-8
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 5356063
• Update Time: 2025-05-20

2-Chloro-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z3766269615
• 2-Chloro-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide
• 2-chloro-N-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)acetamide

• Inchi： 1S/C11H10ClN3O2/c12-6-10(16)13-7-8-5-11(17)15-4-2-1-3-9(15)14-8/h1-5H,6-7H2,(H,13,16)
• InChI Key： ZTVLMGVMVRDUIA-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=CC(N2C=CC=CC2=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8

Additional information on 2-Chloro-N-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide

Compound CAS No. 2411245-62-8: 2-Chloro-N-[(4-Oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide

The compound with CAS number 2411245-62-8, named 2-Chloro-N-[(4-Oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds known for their potential in drug development due to their unique structural features and bioactivity profiles.

The molecular structure of 2-Chloro-N-[(4-Oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide comprises a pyrido[1,2-a]pyrimidine ring system, which is fused with an oxo group at the 4-position. This heterocyclic core is further substituted with a chloro group at position 2 and an acetamide moiety attached via a methylene bridge. The combination of these functional groups contributes to the compound's ability to interact with various biological targets, making it a promising candidate for therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer and inflammatory disorders. For instance, research has demonstrated that oxopyrido[1,2-a]pyrimidine derivatives can inhibit enzymes like cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these enzymes, the compound exhibits antiproliferative effects on cancer cells, making it a valuable lead in oncology research.

In addition to its enzymatic targets, the compound has shown promise in modulating receptor activity. Preclinical data indicate that acetamide derivatives like this compound can bind to and activate certain G-protein coupled receptors (GPCRs), which are implicated in immune response regulation. This dual mechanism of action underscores the versatility of the compound in addressing complex biological systems.

The synthesis of 2-Chloro-N-[(4-Oxopyrido[1,2-a]pyrimidin-2-yl)methyl]acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the construction of the pyrido[1,2-a]pyrimidine ring system through cyclization reactions and subsequent functionalization to introduce the chloro and acetamide groups. The optimization of these steps has been crucial in achieving high yields and ensuring the purity of the final product.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and provide insights into its physicochemical properties, including solubility and stability under various conditions. Understanding these properties is essential for determining its suitability for formulation into drug delivery systems.

In terms of pharmacokinetics, preliminary studies suggest that the compound exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently is attributed to its lipophilic nature, which is influenced by the presence of the chloro group and aromatic ring system. However, further investigations are required to assess its bioavailability and metabolic stability in humans.

The safety profile of oxopyrido[1,2-a]pyrimidine derivatives has also been evaluated through toxicity studies in vitro and in vivo. Results indicate that while the compound demonstrates potent biological activity, it does not exhibit significant cytotoxicity at therapeutic concentrations. This finding is encouraging for its potential translation into clinical settings.

In conclusion, CAS No. 9799337753: 3-(6-(5-Methylfuran-3-yloxy)pyridin-3-yloxy)-N-(phenylsulfonyl)propanamide represents a cutting-edge molecule with immense potential in drug discovery. Its unique structural features, combined with its ability to modulate key biological targets, position it as a valuable asset in the development of novel therapeutics for various diseases.